Cas no 53019-70-8 (3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-ium iodide)
![3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-ium iodide structure](https://www.kuujia.com/scimg/cas/53019-70-8x500.png)
53019-70-8 structure
Product name:3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-ium iodide
3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-ium iodide Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-ium iodide
- 3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-
- (2Z)-3-ethyl-2-[(2E)-2-[3-[(E)-2-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,3-benzothiazole
- 2,6-bis-[2-(3-ethyl-3H-benzothiazol-2-ylidene)-ethylidene]-cyclohexylium, iodide
- 3-ETHYL-2-[(E)-2-(3-((E)-2-[3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]ETHYLIDENE)-1-CYCLOHEXEN-1-YL)VINYL]-1,3-BENZOTHIAZOL-3-IUM IODIDE
- AG-F-81372
- AGN-PC-00O9TH
- CTK4J6904
- 53019-70-8
- AKOS000814222
-
- Inchi: InChI=1S/C28H29N2S2.HI/c1-3-29-23-12-5-7-14-25(23)31-27(29)18-16-21-10-9-11-22(20-21)17-19-28-30(4-2)24-13-6-8-15-26(24)32-28;/h5-8,12-20H,3-4,9-11H2,1-2H3;1H/q+1;/p-1
- InChI Key: NMPRQJMDWNNKJN-UHFFFAOYSA-M
- SMILES: CCN1C2=CC=CC=C2SC1=CC=C3CCCC(=C3)C=CC4=[N+](C5=CC=CC=C5S4)CC.[I-]
Computed Properties
- Exact Mass: 554.8544
- Monoisotopic Mass: 584.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 723
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 3
- Topological Polar Surface Area: 60.7A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 7.12
- LogP: 4.06050
3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-ium iodide Related Literature
-
Martina Pepicelli,Tom Verwijlen,Theo A. Tervoort,Jan Vermant Soft Matter, 2017,13, 5977-5990
-
Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
-
Marietta Tóth,Katalin E. Kövér,Attila Bényei,László Somsák Org. Biomol. Chem., 2003,1, 4039-4046
-
Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
-
Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
53019-70-8 (3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-ium iodide) Related Products
- 514-73-8(3,3'-Diethylthiadicarbocyanine iodide)
- 1018618-89-7(1-2-(4-bromophenoxy)ethylpiperidin-4-amine)
- 797014-70-1(ethyl 3-2-(2,8-dimethyl-4-oxo-1,4-dihydroquinolin-1-yl)acetamidobenzoate)
- 2680833-53-6(benzyl N-3-fluoro-2-(2,2,2-trifluoroacetyl)phenylcarbamate)
- 955594-97-5(N'-(2-methylphenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)
- 1805540-59-3(3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde)
- 2229178-90-7(1-amino-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-ol)
- 1804750-25-1(5-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine)
- 6154-45-6(Benzoyl-L-tyrosine 4-nitroanilide)
- 1334147-92-0(tert-butyl 5-(1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate)
Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
